Cas no 61862-77-9 (Quinoline, 1-[(2,4-dinitrophenyl)methyl]-1,2,3,4-tetrahydro-)

• Product Name: Quinoline, 1-[(2,4-dinitrophenyl)methyl]-1,2,3,4-tetrahydro-
• CAS No: 61862-77-9
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 464206
• PubChem ID: 2207841
• Update Time: 2025-04-19

Quinoline, 1-[(2,4-dinitrophenyl)methyl]-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1-[(2,4-dinitrophenyl)methyl]-1,2,3,4-tetrahydro-
• 1-[(2,4-dinitrophenyl)methyl]-3,4-dihydro-2H-quinoline
• 61862-77-9
• SR-01000204679-1
• DTXSID20366993
• SR-01000204679

• Inchi： 1S/C16H15N3O4/c20-18(21)14-8-7-13(16(10-14)19(22)23)11-17-9-3-5-12-4-1-2-6-15(12)17/h1-2,4,6-8,10H,3,5,9,11H2
• InChI Key： MVZNQHIPNLJDGK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1CN1C2C=CC=CC=2CCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 313.10635
• Monoisotopic Mass: 313.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52